Cas no 2334714-30-4 (ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate)

• Product Name: ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate
• CAS No: 2334714-30-4
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5639472
• PubChem ID: 165899372
• Update Time: 2025-07-17

ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2334714-30-4
• EN300-28229829
• ethyl 3-[(4-methylpyrimidin-2-yl)amino]benzoate
• ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate

• Inchi： 1S/C14H15N3O2/c1-3-19-13(18)11-5-4-6-12(9-11)17-14-15-8-7-10(2)16-14/h4-9H,3H2,1-2H3,(H,15,16,17)
• InChI Key： XYNCWKCCBCZDGW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)NC1N=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Additional information on ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate

Recent Advances in the Study of Ethyl 3-(4-Methylpyrimidin-2-yl)Aminobenzoate (CAS: 2334714-30-4)

The compound ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate (CAS: 2334714-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzoate structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

One of the key areas of research has been the optimization of the synthetic pathway for ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistent quality for preclinical and clinical studies.

Pharmacological evaluations have revealed that ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate exhibits potent inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. In vitro and in vivo studies demonstrated its ability to modulate key signaling pathways, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a lead compound for developing new kinase inhibitors.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking. These studies have elucidated the precise interactions between the compound and its target proteins, providing a structural basis for its inhibitory effects. Such detailed understanding is invaluable for the rational design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate has also been explored for its applications in chemical biology. Researchers have employed it as a molecular probe to study kinase-related cellular processes, offering new tools for understanding disease mechanisms. This dual utility underscores its versatility and importance in both drug discovery and basic research.

Despite these promising developments, challenges remain in the clinical translation of ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research aims to tackle these hurdles, paving the way for its eventual application in human therapeutics.

In conclusion, ethyl 3-(4-methylpyrimidin-2-yl)aminobenzoate (CAS: 2334714-30-4) represents a compelling candidate in the realm of chemical biology and pharmaceutical research. Its unique properties and multifaceted applications highlight its potential to contribute significantly to the development of novel therapeutics. Continued exploration and innovation will be essential to fully realize its promise in addressing unmet medical needs.